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Compound of Interest

Compound Name: Schleicheol 2

Cat. No.: B15595140 Get Quote

Schleicheol 2: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Schleicheol 2 is a naturally occurring triterpenoid isolated from Schleichera oleosa, a plant

belonging to the Sapindaceae family. This document provides a concise summary of the known

physicochemical properties of Schleicheol 2. It is important to note that while the source plant,

Schleichera oleosa, has been the subject of various phytochemical and pharmacological

studies, specific in-depth research on the biological activities, experimental protocols, and

signaling pathways of Schleicheol 2 is currently limited in publicly available scientific literature.

Physicochemical Properties
The fundamental molecular characteristics of Schleicheol 2 have been determined.

Property Value Source

Molecular Formula C₃₀H₅₂O₂ [1][2]

Molecular Weight 444.7 g/mol [2]
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While data specific to Schleicheol 2 is scarce, studies on extracts of Schleichera oleosa and

other isolated triterpenoids provide some context for its potential biological activities.

Extracts from various parts of Schleichera oleosa, including leaves, bark, and seeds, have

been investigated for a range of pharmacological effects.[1][2] Phytochemical analyses have

revealed the presence of various classes of compounds, including triterpenoids, flavonoids,

tannins, and alkaloids.[2]

Reported biological activities of Schleichera oleosa extracts include:

Antioxidant activity: The ethyl acetate fraction of the leaf extract showed significant DPPH

radical scavenging activity.[1]

Cytotoxic activity: The crude methanol extract of the leaves demonstrated significant

cytotoxicity in the brine shrimp lethality bioassay.[1]

Antimicrobial activity: Triterpenoids isolated from the outer bark of Schleichera oleosa have

shown activity against fungal and bacterial pathogens.[3]

Anti-inflammatory and Analgesic effects: The crude methanol extract of the leaves has

shown dose-dependent pain response in animal models.[1]

Other triterpenoids isolated from Schleichera oleosa include betulinic acid and betulin, which

have been the subject of more extensive research.[3]

Experimental Protocols and Signaling Pathways
Due to the limited specific research on Schleicheol 2, detailed experimental protocols for its

isolation, characterization, and biological evaluation are not readily available in the scientific

literature. Similarly, the specific signaling pathways modulated by Schleicheol 2 have not yet

been elucidated. Therefore, the creation of diagrams for signaling pathways or experimental

workflows is not feasible at this time.

Conclusion
Schleicheol 2 is a defined chemical entity with a known molecular formula and weight.

However, a significant gap exists in the scientific literature regarding its specific biological
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functions, mechanisms of action, and potential therapeutic applications. The bioactivity

reported in extracts of its source plant, Schleichera oleosa, and related triterpenoids suggests

that Schleicheol 2 may possess interesting pharmacological properties. Further research is

required to isolate sufficient quantities of Schleicheol 2 and to conduct comprehensive studies

to determine its biological activity profile and elucidate its mechanism of action at the molecular

level. Such studies would be essential for any future consideration in drug development

programs.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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